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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide delves into the historical significance of Glauberite, a double sulfate mineral
composed of sodium and calcium (Na=Ca(SOa4)z2). From its initial identification in the early 19th
century, Glauberite has played a noteworthy role in the development of mineralogy as a
scientific discipline. Its distinct crystalline structure and chemical properties provided a basis for
early mineral classification, and its unique geological occurrences and alterations have offered
insights into evaporite deposition and pseudomorphism. This document outlines the historical
context of Glauberite's discovery, the analytical techniques of the era used for its
characterization, and its enduring relevance in the field.

Discovery and Nomenclature: A Nodule of Scientific
History

Glauberite was first formally described as a distinct mineral species in 1808 by the French
mineralogist, naturalist, and chemist, Alexandre Brongniart.[1][2][3] The name "Glauberite"
was chosen by Brongniart in honor of the German-Dutch alchemist and chemist, Johann
Rudolf Glauber (1604-1670).[1][4] This nomenclature was not arbitrary; it stemmed from the
mineral's chemical relationship to "Glauber's salt" (sodium sulfate decahydrate,
Na2S04-10H20), a substance Glauber had discovered and which was known for its medicinal
properties.[1][4] The type locality for Glauberite is the El Castellar Mine in Villarrubia de
Santiago, Toledo, Spain.[1][2][3]
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The naming of Glauberite reflects a pivotal period in mineralogy where the chemical
composition of minerals was becoming a primary basis for their classification, moving away
from purely physical characteristics.

Figure 1: Etymological and historical linkage of Glauberite.

Early Characterization: A Window into 19th-Century
Mineralogy

The formal description of Glauberite in the early 19th century relied on the nascent techniques
of chemical analysis and crystallography. While the precise, documented experimental
protocols of Brongniart for Glauberite are not readily available, a reconstruction of the
methodologies of the era provides a clear picture of how this mineral would have been
characterized.

Experimental Protocols

2.1.1. Chemical Analysis (c. 1808)

The determination of Glauberite's chemical composition as a sodium-calcium sulfate would
have involved a combination of "wet chemical" and blowpipe analysis techniques, which were
the standards of the time.

e Qualitative Analysis:

o Solubility Tests: The mineral would first be tested for its solubility in water and various
acids. Glauberite is soluble in hydrochloric acid and slightly soluble in water.[3]

o Flame Test: A small sample of the powdered mineral, introduced into a flame, would have
imparted a persistent, intense yellow color, indicative of the presence of sodium.

o Blowpipe Analysis: A small fragment of Glauberite would be heated on a charcoal block
using a blowpipe. The reactions, such as the color of the flame and the residue left after
heating, would provide clues to its composition. When mixed with a flux like sodium
carbonate and heated, the resulting mass, when moistened and placed on a silver coin,
would produce a dark stain, indicating the presence of sulfur.
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o Precipitation Reactions: After dissolving the mineral in acid, the addition of specific
reagents would be used to identify its components. For instance, adding barium chloride to
the acidic solution would produce a white precipitate (barium sulfate), confirming the
presence of sulfate ions. The subsequent addition of an oxalate-containing solution would
precipitate calcium oxalate, indicating the presence of calcium.

o Quantitative Analysis:

o Gravimetric Analysis: To determine the relative proportions of the constituent elements,
early 19th-century chemists would have employed gravimetric methods. This involved the
careful precipitation of each component from a solution of a known weight of the mineral.
The resulting precipitates would be dried and weighed. For example, the sulfate would be
precipitated and weighed as barium sulfate, and the calcium as calcium oxalate, which
could then be heated to form calcium oxide. The sodium content would have been more
challenging to determine directly and was often inferred by difference after accounting for
the other components.

2.1.2. Crystallographic Analysis (c. 1808)

The study of the external crystal form was a cornerstone of early mineralogy, pioneered by
figures like René Just Hally. The characterization of Glauberite's monoclinic crystal system
would have been achieved through goniometry.

» Visual Inspection: The first step would be a careful examination of the crystal habits, which
for Glauberite are often tabular or prismatic.[5]

o Goniometry: The interfacial angles of the Glauberite crystals would have been measured
using a contact goniometer. This instrument, invented by Arnould Carangeot in 1783,
consists of two arms that are applied to adjacent crystal faces, with the angle between them
read from a graduated arc. For more precise measurements on well-formed crystals with
reflective faces, the reflecting goniometer, invented by William Hyde Wollaston in 1809,
would have been employed. This instrument measures the angle through which a crystal
must be rotated to bring successive faces into a position where they reflect a light source to
a fixed eyepiece. The constancy of these interfacial angles was a key diagnostic feature for
defining a mineral species.
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Quantitative Data from Historical and Modern

Sources

The following tables summarize the key quantitative data for Glauberite, providing a

comparison between early observations and modern, more precise measurements.

Table 1: Physical Properties of Glauberite

Property

Historical Measurement
(Early 19th Century)

Modern Measurement

Crystal System Monoclinic Monoclinic[1]
Hardness (Mohs) 25-3 2.5-3[1]
Specific Gravity Approx. 2.7 - 2.8 2.75 - 2.85[1]
) o Perfect on {001}, indistinct on

Cleavage Perfect in one direction

{110}[1]
Lustre Vitreous to pearly Vitreous, Waxy, Pearly[1]

Grey, yellowish, colourless;
Color Colorless, yellowish, greyish colourless in transmitted

light[1]

Table 2: Chemical Composition of Glauberite (NazCa(S0a4)2)

Element Oxide Modern Ideal Weight %
Sodium (Na) Na20 22.28%

Calcium (Ca) CaO 20.16%

Sulfur (S) SOs 57.56%

Oxygen (O) - 46.01% (elemental)
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Role in Mineralogical Classification and
Pseudomorphism

The identification of Glauberite as a double salt was significant for the developing systems of
mineral classification. It highlighted the importance of stoichiometry and the combination of
different salts into a single, stable crystal lattice. This concept of a "double salt" helped to refine
the chemical classification of minerals, moving beyond simple oxides, sulfides, and native

elements.[6]

Perhaps one of the most historically and mineralogically significant aspects of Glauberite is its
propensity to form pseudomorphs. Due to its solubility, Glauberite crystals in evaporite
deposits are often dissolved away and replaced by other minerals, which preserve the original
crystal shape of the Glauberite.[2][3] Gypsum pseudomorphs after Glauberite are particularly
common, resulting from the hydration of the calcium sulfate component upon the dissolution of
the sodium sulfate.[3] These "false forms" are crucial indicators of the past presence of
Glauberite and the geochemical conditions of the deposit.
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Figure 2: The process of Glauberite alteration to a Gypsum pseudomorph.

Historical Economic Importance

While not a primary ore for any metal, Glauberite has had historical and ongoing economic
significance as a source of sodium sulfate.[5][6] Sodium sulfate has been used extensively in
the manufacturing of paper (in the Kraft process), glass, detergents, and other industrial
chemicals.[5][7] In some regions, historical mining operations, such as those in the Verde
Valley of Arizona, extracted Glauberite and associated evaporite minerals for their salt content,
initially for local use and later for industrial-scale production of sodium sulfate.[6]

Conclusion
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Glauberite, though not as widely known as some other minerals, holds a significant place in
the history of mineralogy. Its discovery and characterization in the early 19th century were
emblematic of the shift towards a chemically-based understanding of the mineral kingdom. The
early analytical techniques used to define it, from blowpipe analysis to goniometry, represent a
snapshot of the state of the science at the time. Furthermore, its unique tendency to form
pseudomorphs has provided valuable insights into geological processes, and its historical use
as a source of sodium sulfate underscores its practical importance. For researchers and
professionals in the earth and chemical sciences, the story of Glauberite serves as a
compelling case study in the evolution of mineralogical thought and practice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1149158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

